Cas no 1537724-97-2 (4-chloro-2-methylsulfanyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine)

• Product Name: 4-chloro-2-methylsulfanyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine
• CAS No: 1537724-97-2
• MF: C₈H₁₀ClN₃S
• MW: 215.703098773956
• CID: 5304686
• PubChem ID: 83668177
• Update Time: 2026-03-10

4-chloro-2-methylsulfanyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(methylthio)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine
• 4-chloro-2-methylsulfanyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine

• Inchi： 1S/C8H10ClN3S/c1-13-8-11-6-4-10-3-2-5(6)7(9)12-8/h10H,2-4H2,1H3
• InChI Key： AZGGVPGFBFVEDB-UHFFFAOYSA-N
• SMILES： C1(SC)=NC(Cl)=C2CCNCC2=N1

Computed Properties

• Exact Mass: 215.0283962g/mol
• Monoisotopic Mass: 215.0283962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 4-chloro-2-methylsulfanyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine

4-Chloro-2-Methylsulfanyl-5,6,7,8-Tetrahydropyrido[3,4-d]Pyrimidine: A Comprehensive Overview

The compound with CAS No. 1537724-97-2, known as 4-Chloro-2-Methylsulfanyl-5,6,7,8-Tetrahydropyrido[3,4-d]Pyrimidine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyridopyrimidines, which are heterocyclic structures with potential applications in drug discovery and advanced materials. The molecular structure of this compound is characterized by a fused pyrido[3,4-d]pyrimidine ring system with substituents at positions 4 and 2, namely a chlorine atom and a methylsulfanyl group, respectively.

Recent studies have highlighted the biological activity of this compound, particularly its potential as a modulator of key cellular pathways. Researchers have explored its ability to inhibit specific enzymes and receptors, making it a promising candidate for therapeutic interventions in diseases such as cancer and neurodegenerative disorders. The methylsulfanyl group at position 2 plays a crucial role in enhancing the compound's stability and bioavailability, while the chlorine substituent at position 4 contributes to its electronic properties and reactivity.

From a synthetic perspective, the preparation of 4-Chloro-2-Methylsulfanyl-5,6,7,8-Tetrahydropyrido[3,4-d]Pyrimidine involves a multi-step process that combines principles of organic synthesis and catalytic chemistry. The synthesis typically begins with the formation of the pyrido[3,4-d]pyrimidine core through cyclization reactions. Subsequent steps involve the introduction of the chlorine and methylsulfanyl substituents via nucleophilic substitution or coupling reactions. The optimization of reaction conditions has been a focal point of recent research efforts to improve yield and purity.

In terms of applications, this compound has shown potential in drug delivery systems due to its ability to form stable complexes with biomolecules. Additionally, its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have also investigated its role as a catalyst in various chemical transformations, leveraging its ability to facilitate reactions under mild conditions.

Recent advancements in computational chemistry have enabled detailed studies of the molecular dynamics and electronic structure of this compound. These studies have provided insights into its interaction with biological targets and its behavior in different chemical environments. For instance, molecular docking simulations have revealed that the compound exhibits strong binding affinity to certain protein pockets, suggesting its potential as a lead compound in drug design.

The development of efficient analytical methods for characterizing this compound has also been an area of active research. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structure and purity. These methods are essential for ensuring the reliability of experimental results in downstream applications.

In conclusion, 4-Chloro-2-Methylsulfanyl-5,6,7,8-Tetrahydropyrido[3,4-d]Pyrimidine represents a fascinating example of how advanced synthetic techniques and cutting-edge research can lead to innovative compounds with diverse applications. As ongoing studies continue to uncover new properties and uses for this molecule, it is poised to play an increasingly important role in both academic research and industrial development.